Cas no 72222-35-6 (2-(3-bromo-4-hydroxyphenyl)-3-methylbutanoic acid)

• Product Name: 2-(3-bromo-4-hydroxyphenyl)-3-methylbutanoic acid
• CAS No: 72222-35-6
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6305399
• PubChem ID: 20343271
• Update Time: 2025-06-08

2-(3-bromo-4-hydroxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-hydroxyphenyl)-3-methylbutanoic acid
• SCHEMBL11463161
• 72222-35-6
• EN300-1907296

• Inchi： 1S/C11H13BrO3/c1-6(2)10(11(14)15)7-3-4-9(13)8(12)5-7/h3-6,10,13H,1-2H3,(H,14,15)
• InChI Key： KXZUCTJCCFYZKF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C(=O)O)C(C)C)O

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3-bromo-4-hydroxyphenyl)-3-methylbutanoic acid

Professional Introduction to 2-(3-bromo-4-hydroxyphenyl)-3-methylbutanoic acid (CAS No. 72222-35-6)

2-(3-bromo-4-hydroxyphenyl)-3-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 72222-35-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a brominated phenolic moiety linked to a branched butanoic acid backbone, exhibits a unique structural configuration that makes it a valuable intermediate in the development of various pharmacologically active agents. The presence of both bromine and hydroxyl functional groups on the aromatic ring enhances its reactivity, making it a versatile building block for medicinal chemists.

The compound's structural features position it as a potential candidate for further derivatization, enabling the synthesis of more complex molecules with tailored biological activities. In recent years, there has been growing interest in exploring the pharmacological potential of phenolic derivatives, particularly those incorporating halogenated aromatic rings. The combination of a hydroxyl group and a bromine atom on the phenyl ring can influence both the electronic properties and the metabolic stability of the resulting compounds, making them attractive for drug discovery efforts.

Recent studies have highlighted the importance of 2-(3-bromo-4-hydroxyphenyl)-3-methylbutanoic acid in the synthesis of novel therapeutic agents. For instance, researchers have utilized this compound as a precursor in the development of inhibitors targeting specific enzyme pathways involved in inflammatory responses. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing biaryl structures found in many bioactive molecules.

The hydroxyl group on the aromatic ring also plays a crucial role in modulating the pharmacokinetic properties of derivatives derived from 2-(3-bromo-4-hydroxyphenyl)-3-methylbutanoic acid. Hydroxylated aromatic compounds often exhibit enhanced solubility in water, which can improve oral bioavailability and tissue distribution. This characteristic is particularly valuable in drug design, where achieving optimal pharmacokinetic profiles is essential for therapeutic efficacy.

In addition to its utility in medicinal chemistry, 2-(3-bromo-4-hydroxyphenyl)-3-methylbutanoic acid has shown promise in materials science applications. The brominated phenolic structure can contribute to the development of advanced polymers and coatings with improved thermal stability and chemical resistance. Such materials are increasingly demanded in industries requiring durable and high-performance products.

The synthesis of 2-(3-bromo-4-hydroxyphenyl)-3-methylbutanoic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include bromination of a hydroxyl-substituted benzene derivative followed by esterification or carboxylation to introduce the butanoic acid moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields.

The compound's reactivity also makes it suitable for exploring new synthetic pathways. For example, researchers have investigated its use as a substrate for enzymatic modifications, leveraging biocatalysis to introduce additional functional groups with high selectivity. Such approaches align with the growing trend toward green chemistry principles, where sustainable and environmentally friendly synthetic routes are prioritized.

In conclusion, 2-(3-bromo-4-hydroxyphenyl)-3-methylbutanoic acid (CAS No. 72222-35-6) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for drug discovery efforts aimed at developing novel therapeutic agents with improved pharmacological profiles. Furthermore, its versatility in synthetic transformations underscores its importance as a building block for innovative chemical syntheses.